Cas no 921519-76-8 (N-(6-bromo-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-2-(thiophen-2-yl)acetamide)

• Product Name: N-(6-bromo-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-2-(thiophen-2-yl)acetamide
• CAS No: 921519-76-8
• MF: C₁₉H₁₄BrN₃OS₂
• MW: 444.367960453033
• CID: 5887677
• PubChem ID: 41340161
• Update Time: 2025-06-07

N-(6-bromo-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-bromo-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)-2-thiophen-2-ylacetamide
• F2245-0475
• AKOS024630900
• N-(6-bromo-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]-2-(thiophen-2-yl)acetamide
• N-(6-bromobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2-(thiophen-2-yl)acetamide
• 921519-76-8
• N-(6-bromo-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-2-(thiophen-2-yl)acetamide

• Inchi： 1S/C19H14BrN3OS2/c20-13-6-7-16-17(10-13)26-19(22-16)23(12-14-4-1-2-8-21-14)18(24)11-15-5-3-9-25-15/h1-10H,11-12H2
• InChI Key： NMPIFHHXNSYISB-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=C(Br)C=C2S1)CC1=NC=CC=C1)(=O)CC1SC=CC=1

Computed Properties

• Exact Mass: 442.97617g/mol
• Monoisotopic Mass: 442.97617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 103Ų

Additional information on N-(6-bromo-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-2-(thiophen-2-yl)acetamide

Professional Introduction to N-(6-bromo-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-2-(thiophen-2-yl)acetamide (CAS No. 921519-76-8)

N-(6-bromo-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)-2-(thiophen-2-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 921519-76-8, represents a convergence of multiple structural motifs that are known for their potential biological activity. The presence of a benzothiazole core, combined with bromine and thiophene substituents, alongside a pyridine methyl group, creates a molecular framework that is both structurally intriguing and functionally promising.

The benzothiazole scaffold is a well-documented pharmacophore in medicinal chemistry, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a bromine atom at the 6-position of the benzothiazole ring enhances the electrophilicity of the molecule, making it a viable candidate for further chemical modifications and derivatization. This feature is particularly valuable in the context of drug discovery, where such structural versatility can be leveraged to optimize pharmacokinetic and pharmacodynamic profiles.

The pyridine moiety in N-(pyridin-2-ylmethyl)-2-(thiophen-2-yl)acetamide contributes to the compound's overall electronic properties and can influence its interaction with biological targets. Pyridine-based compounds are frequently encountered in drug molecules due to their ability to form hydrogen bonds and participate in π-stacking interactions, which are critical for binding affinity and specificity. Moreover, the 2-methyl substitution on the pyridine ring adds an additional layer of complexity, potentially modulating metabolic stability and bioavailability.

The thiophene ring is another key structural element that imparts unique characteristics to this compound. Thiophenes are known for their aromaticity and stability, making them valuable components in pharmaceuticals. The 2-substitution pattern on the thiophene ring not only enhances the molecular diversity but also opens up possibilities for further functionalization. This structural feature can be exploited to fine-tune the compound's solubility, permeability, and other physicochemical properties that are essential for drug development.

In recent years, there has been growing interest in multifunctional compounds that combine multiple pharmacophores into a single molecular entity. N-(6-bromo-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)-2-(thiophen-2-yl)acetamide exemplifies this trend, as it integrates three distinct structural motifs with recognized biological potential. Such multifunctional designs offer the advantage of targeting multiple pathways or receptors simultaneously, which can lead to enhanced therapeutic efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the benzothiazole core through cyclization reactions, followed by selective bromination and subsequent functional group transformations to introduce the pyridine and thiophene moieties. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

Evaluation of N-(6-bromo-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)-2-(thiophen-2-yl)acetamide has revealed promising preliminary biological activity in various in vitro assays. Studies have indicated potential efficacy against certain cancer cell lines, where the compound demonstrates inhibitory effects on proliferation and induces apoptosis. Additionally, preclinical investigations have explored its interaction with enzymes and receptors involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

The compound's pharmacokinetic profile is another area of active investigation. Due to its complex structure, understanding how it behaves within living systems is crucial for determining its suitability as a drug candidate. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been utilized to characterize its metabolic stability and degradation pathways. These studies provide valuable insights into how the compound is processed by the body and can inform future design modifications.

In conclusion, N-(6-bromo-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)-2-(thiophen-2-yli)acetamide represents a significant advancement in pharmaceutical chemistry. Its unique structural composition offers a rich foundation for further exploration in drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new applications for this compound, it holds promise as a versatile scaffold for developing novel therapeutics with improved efficacy and safety profiles.